Cas no 25755-72-0 (Benzeneethanol, a-butyl-)

• Product Name: Benzeneethanol, a-butyl-
• CAS No: 25755-72-0
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 258606
• PubChem ID: 117275
• Update Time: 2025-04-19

Benzeneethanol, a-butyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a-butyl-
• 1-Phenyl-2-hexanol
• 1-Phenyl-3,4-dihydroisochinolin
• 1-Phenyl-3,4-dihydro-isoquinoline
• 1-phenyl-DHIQ
• 1-Phenyl-hexan-2-ol
• 1-Phenyl-hexanol-(2)
• 2-Hydroxi-1-phenyl-n-hexan
• 3,4-Dihydro-1-phenyl-isochinolin
• 3,4-dihydro-1-phenylisoquinoline
• phenyl-1 dihydro3,4-isoquinoleine
• phenyl-1 hexanol-2
• 25755-72-0
• 1-phenylhexan-2-ol
• Benzeneethanol, .alpha.-butyl-
• DTXSID40865251
• SCHEMBL1828017
• Benzeneethanol, alpha-butyl-
• AKOS011899592
• A1-05241

• Inchi： 1S/C12H18O/c1-2-3-9-12(13)10-11-7-5-4-6-8-11/h4-8,12-13H,2-3,9-10H2,1H3
• InChI Key： JIYIWMCPWCFVCA-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 178.13600
• Monoisotopic Mass: 178.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.957
• Boiling Point: 224.4°C at 760 mmHg
• Flash Point: 96.2°C
• Refractive Index: 1.511
• PSA: 20.23000
• LogP: 2.78020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives